Cas no 921125-28-2 (4-bromo-N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide)

• Product Name: 4-bromo-N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide
• CAS No: 921125-28-2
• MF: C₁₄H₁₈BrN₅O₂S
• MW: 400.294020175934
• CID: 5954779
• PubChem ID: 41568642
• Update Time: 2025-08-04

4-bromo-N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide
• Benzenesulfonamide, 4-bromo-N-[(1-cyclohexyl-1H-tetrazol-5-yl)methyl]-
• 4-bromo-N-[(1-cyclohexyltetrazol-5-yl)methyl]benzenesulfonamide
• 4-bromo-N-[(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl]benzene-1-sulfonamide
• 4-bromo-N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)benzenesulfonamide
• 921125-28-2
• F2071-0263
• AKOS024625974

• Inchi： 1S/C14H18BrN5O2S/c15-11-6-8-13(9-7-11)23(21,22)16-10-14-17-18-19-20(14)12-4-2-1-3-5-12/h6-9,12,16H,1-5,10H2
• InChI Key： FNGDJOBHBUAAHW-UHFFFAOYSA-N
• SMILES： C1(S(NCC2N(C3CCCCC3)N=NN=2)(=O)=O)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 399.03646g/mol
• Monoisotopic Mass: 399.03646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• Density: 1.70±0.1 g/cm3(Predicted)
• Boiling Point: 594.2±60.0 °C(Predicted)
• pka: 8.09±0.50(Predicted)

Additional information on 4-bromo-N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide

4-Bromo-N-(1-Cyclohexyl-1H-1,2,3,4-Tetrazol-5-Yl)Methylbenzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 921125-28-2, known as 4-bromo-N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a tetrazole ring system and a sulfonamide group, making it a versatile building block for advanced chemical synthesis.

The tetrazole ring in this compound is a five-membered aromatic heterocycle containing four nitrogen atoms. This structure is known for its stability and reactivity under certain conditions, making it a valuable component in the design of functional materials. The cyclohexyl group attached to the tetrazole further enhances the molecule's flexibility and compatibility with other chemical systems.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The sulfonamide group in this molecule is particularly interesting due to its ability to act as a bioisostere for other functional groups, potentially offering new avenues for medicinal chemistry applications. Researchers have explored the use of similar compounds in targeting specific biological pathways and enzymes, demonstrating their potential as lead compounds for novel therapeutic agents.

In terms of synthesis, the preparation of 4-bromo-N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methylbenzene-1-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The bromination step is critical in determining the compound's reactivity and selectivity, while the incorporation of the tetrazole ring requires precise control over reaction conditions to ensure optimal yields.

One of the most promising applications of this compound lies in its potential use as a precursor for advanced materials. The combination of a tetrazole ring and a sulfonamide group allows for the creation of materials with unique electronic and mechanical properties. For instance, researchers have investigated the use of similar compounds in the development of high-performance polymers and nanomaterials.

Moreover, the compound's structure suggests potential applications in catalysis. The tetrazole ring can act as a coordinating ligand or a directing group in transition metal complexes, facilitating various catalytic transformations. Recent advancements in asymmetric catalysis have further underscored the importance of such structures in achieving high enantioselectivity and catalytic efficiency.

From an environmental perspective, the synthesis and application of 4-bromo-N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-Yl)methylbenzene-sulfonamide align with sustainable chemistry principles. The use of renewable feedstocks and energy-efficient reaction conditions can significantly reduce the environmental footprint associated with its production.

In conclusion, CAS No. 921125-28-2, or 4-bromo-N-(cyclohexyltetrazol)methylbenzenesulfonamide, represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to push the boundaries of modern chemistry.